2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C9H7N5O2/c10-2-3-7(11)6-4(13-8(3)12)1-5(15)14-9(6)16/h1H2,(H4,11,12,13)(H,14,15,16)
• InChI Key: JFEOUHSPFANUDO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=C(C(=N2)N)C#N)N)C(=O)NC1=O
• Molecular Formula: C9H7N5O2
• Molecular Weight: 217.18 g/mol

Description

2,4-Diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile (DNDCN) is an organic compound that has been the subject of much scientific research. It is a crystalline solid that is soluble in water and has a melting point of 163 °C. DNDCN has been studied for its potential applications in a variety of fields including drug discovery, catalysis, and nanotechnology. The aim of

Scientific Research Applications

Antiproliferative Activity

• Antiproliferative Activity : The antiproliferative activity of N-substituted 2,4-diamino-5-aryl-hexahydrobenzo[b][1,8]naphthyridine-3-carbonitriles, a class to which 2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile belongs, was studied. Substituents in specific positions of the naphthyridine ring influenced biological activity significantly, with some derivatives showing superior antiproliferative effects (Bardasov et al., 2020).

Synthesis and Docking Studies

• Synthesis and Docking Studies : New diaminochromenes, related to the 2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile, were synthesized and characterized. Docking studies suggested these compounds could intercalate with DNA and potentially be effective in decreasing cancer radiotherapy (Nogueira et al., 2020).

Synthesis of Pyridines and Naphthyridines

• Synthesis of Pyridines and Naphthyridines : This study involves the synthesis of highly substituted pyridines and naphthyridines, which include compounds like 2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile. These syntheses provide insights into the chemical behavior and potential applications of such compounds (Atkinson & Johnson, 1968).

Electrochemical and Surface Studies

• Electrochemical and Surface Studies : Naphthyridine derivatives, which include compounds like the one , were investigated for their corrosion inhibition efficiencies on mild steel in acidic environments. These studies are crucial for understanding the practical applications of these compounds in industrial settings (Singh et al., 2016).

Fluorescence and Sensor Application

• Fluorescence and Sensor Application : The luminescent properties of amino-2-aryl-3H-chromeno and naphthyridine derivatives were studied, revealing relationships between their structure and luminescence. This study highlights the potential use of these compounds, including the 2,4-diamino-5,7-dioxo-8H-1,6-naphthyridine-3-carbonitrile, in developing organic fluorescent materials and sensors (Wei et al., 2014).